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Known Compounds with the Formula C11H1403

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isobutyl salicylate

CAS No.: 87-19-4

Cat. No.: S597151

The molecular formula C11H1403 (molar mass: 194.22 g/mol) corresponds to several specific chemical

compounds [1]. The table below lists identified compounds relevant to biomedical research:

Compound Name Context /| Source Relevance / Activity

gamma-Asarone (y- Identified in the n-hexane Studied for potential anticancer properties;

Asarone) extract of Lepidium research investigated its effects on
sativum (garden cress) hepatocellular carcinoma (HCC) cell lines
seeds [2]. [2].

3-Methoxy-2- A unigue chemical Specific biological activity not detailed in

propoxybenzaldehyde available for research from  search results; provided for comprehensive
chemical suppliers [3]. coverage.

Basic Research Context for gamma-Asarone

The primary research context for a C11H1403 compound comes from a study on Lepidium sativum (garden

cress). Here is an overview of the research workflow and findings:
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(Start: L. sativum Seeds)
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Experimental workflow for identifying and evaluating C11H1403 (gamma-Asarone) from Lepidium sativum

[2].

Key Findings and Methodologies

o Extraction and Identification: The n-hexane extract of L. sativum seeds showed the most potent
cytotoxic activity against hepatocellular carcinoma (HCC) cell lines (Huh-7 and HepG-2). GC-MS
analysis of this extract identified gamma-Asarone, which constituted 0.68% of the total identified
mass [2].

¢ Mechanism of Action Investigation: The study proposed that the anticancer effect involves the
downregulation of genes like EGFR and BCL2, and the upregulation of P53 and BAX. Molecular
docking analysis suggested that gamma-Asarone and other major metabolites in the extract could
interact with molecular targets like EGFR and BCL2, potentially inhibiting their activity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s597151?utm_src=pdf-bulk
https://www.smolecule.com/products/s597151?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

